Cas no 53636-41-2 (3-sulfanylpyridine-2-carbonitrile)

3-Sulfanylpyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine backbone substituted with a sulfanyl (–SH) group at the 3-position and a nitrile (–CN) group at the 2-position. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The sulfanyl group offers nucleophilic potential for thioether formation, while the nitrile functionality allows further derivatization via hydrolysis or reduction. Its balanced polarity enhances solubility in common organic solvents, facilitating reaction handling. The compound’s versatility makes it valuable for constructing complex molecular architectures, especially in medicinal chemistry where pyridine derivatives are prevalent. Proper handling under inert conditions is recommended due to potential sensitivity.

3-sulfanylpyridine-2-carbonitrile structure

53636-41-2 structure

Product Name:3-sulfanylpyridine-2-carbonitrile

CAS No:53636-41-2

MF:C₆H₄N₂S

MW:136.174359321594

CID:1583465

PubChem ID:15147841

Update Time:2025-05-27

3-sulfanylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-sulfanylpyridine-2-carbonitrile
- 2-Pyridinecarbonitrile, 3-mercapto-
- 3-mercapto-pyridine-2-carbonitrile
- AGN-PC-003XX4
- 3-Mercapto-picolinsaeurenitril
- SureCN2969568
- 3-mercaptopicolinonitrile
- 2-CYANO-3-MERCAPTOPYRIDINE
- 2-Pyridinecarbonitrile,3-mercapto
- mercaptopyridine carbonitrile
- EN300-120925
- LCKLLBKKFAFFKN-UHFFFAOYSA-N
- SCHEMBL2969568
- AT16200
- DB-082395
- AKOS017518022
- DTXSID40569060
- 53636-41-2
- Inchi： 1S/C6H4N2S/c7-4-5-6(9)2-1-3-8-5/h1-3,9H
- InChI Key： LCKLLBKKFAFFKN-UHFFFAOYSA-N
- SMILES： SC1C(C#N)=NC=CC=1

Computed Properties

Exact Mass: 136.01000
Monoisotopic Mass: 136.00951931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 37.7Å²

Experimental Properties

PSA: 75.48000
LogP: 1.24198

3-sulfanylpyridine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B536610-10mg	3-sulfanylpyridine-2-carbonitrile	53636-41-2	10mg	$ 70.00	2022-06-07
TRC	B536610-50mg	3-sulfanylpyridine-2-carbonitrile	53636-41-2	50mg	$ 230.00	2022-06-07
TRC	B536610-100mg	3-sulfanylpyridine-2-carbonitrile	53636-41-2	100mg	$ 340.00	2022-06-07
Enamine	EN300-120925-0.05g	3-sulfanylpyridine-2-carbonitrile	53636-41-2	0.05g	$212.0	2023-06-08
Enamine	EN300-120925-0.1g	3-sulfanylpyridine-2-carbonitrile	53636-41-2	0.1g	$317.0	2023-06-08
Enamine	EN300-120925-0.25g	3-sulfanylpyridine-2-carbonitrile	53636-41-2	0.25g	$452.0	2023-06-08
Enamine	EN300-120925-0.5g	3-sulfanylpyridine-2-carbonitrile	53636-41-2	0.5g	$713.0	2023-06-08
Enamine	EN300-120925-1.0g	3-sulfanylpyridine-2-carbonitrile	53636-41-2	1g	$914.0	2023-06-08
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Enamine	EN300-120925-5.0g	3-sulfanylpyridine-2-carbonitrile	53636-41-2	5g	$2650.0	2023-06-08